4-amino-N,3-diethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxamide

• Molecular Formula: C8H13N3OS2
• Molecular Weight: 231.3 g/mol
• IUPAC Name: 4-amino-N,3-diethyl-2-sulfanylidene-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C8H13N3OS2/c1-3-10-7(12)5-6(9)11(4-2)8(13)14-5/h3-4,9H2,1-2H3,(H,10,12)
• InChI Key: JLQFLBFJAQCRIZ-UHFFFAOYSA-N
• SMILES: CCNC(=O)C1=C(N(C(=S)S1)CC)N
• Pictograms: Irritant

Description

4-amino-N,3-diethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxamide, also known as DTTC, is a chemical compound that has shown promising results in scientific research applications. This compound is a thiazole derivative that has been synthesized through several methods. The aim of

Mechanism of Action

4-amino-N,3-diethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxamide exerts its anti-cancer activity through multiple mechanisms, including the inhibition of tubulin polymerization, which is necessary for cell division, and the induction of cell cycle arrest and apoptosis, which are programmed cell death. 4-amino-N,3-diethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxamide has also been found to inhibit the activity of topoisomerase I and II, which are enzymes that are essential for DNA replication and repair.
Biochemical and Physiological Effects:
4-amino-N,3-diethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxamide has been found to have low toxicity and good bioavailability. In addition to its anti-cancer activity, 4-amino-N,3-diethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxamide has also been reported to have anti-inflammatory and antioxidant properties. 4-amino-N,3-diethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxamide has been found to reduce the levels of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), and increase the levels of anti-inflammatory cytokines, such as interleukin-10 (IL-10).

Advantages and Limitations for Lab Experiments

4-amino-N,3-diethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxamide has several advantages for lab experiments, including its low toxicity and good bioavailability. However, 4-amino-N,3-diethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxamide has some limitations, including its moderate to low solubility in water and its susceptibility to degradation in acidic conditions. These limitations can be overcome by using appropriate solvents and pH conditions for experiments.

Future Directions

There are several future directions for 4-amino-N,3-diethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxamide research, including the optimization of synthesis methods to improve yield and purity, the investigation of the structure-activity relationship to identify more potent derivatives, and the evaluation of 4-amino-N,3-diethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxamide in animal models to assess its efficacy and safety in vivo. 4-amino-N,3-diethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxamide can also be explored for its potential applications in other areas, such as neurodegenerative diseases and infectious diseases.
Conclusion:
In conclusion, 4-amino-N,3-diethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxamide is a promising compound that has shown potent anti-cancer activity and other beneficial effects in scientific research applications. Further research is needed to fully understand the mechanism of action and potential applications of 4-amino-N,3-diethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxamide. The optimization of synthesis methods and the investigation of structure-activity relationship can lead to the development of more potent derivatives of 4-amino-N,3-diethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxamide.

Synthesis Methods

4-amino-N,3-diethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxamide has been synthesized through several methods, including the reaction of 2-mercaptoacetic acid with ethylamine and diethylamine, followed by the reaction with thionyl chloride and ammonium carbonate. Another method involves the reaction of 2-mercaptoacetic acid with diethylamine and ethyl isocyanate, followed by the reaction with thionyl chloride and ammonium carbonate. These methods have been reported to yield 4-amino-N,3-diethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxamide in moderate to good yields.

Scientific Research Applications

4-amino-N,3-diethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxamide has shown promising results in scientific research applications, particularly in the field of cancer research. Studies have shown that 4-amino-N,3-diethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxamide has potent anti-cancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. 4-amino-N,3-diethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxamide has also been found to inhibit angiogenesis, which is the process of new blood vessel formation that is necessary for tumor growth and metastasis.